Cas no 2248327-70-8 (S-(5-Aminoquinolin-8-yl) N,N-dimethylcarbamothioate)

• Product Name: S-(5-Aminoquinolin-8-yl) N,N-dimethylcarbamothioate
• CAS No: 2248327-70-8
• MF: C₁₂H₁₃N₃OS
• MW: 247.316120862961
• CID: 6202755
• PubChem ID: 137935288
• Update Time: 2025-06-22

S-(5-Aminoquinolin-8-yl) N,N-dimethylcarbamothioate Chemical and Physical Properties

Names and Identifiers

• S-(5-Aminoquinolin-8-yl) N,N-dimethylcarbamothioate
• 1-[(5-aminoquinolin-8-yl)sulfanyl]-N,N-dimethylformamide
• EN300-6490964
• 2248327-70-8

• Inchi： 1S/C12H13N3OS/c1-15(2)12(16)17-10-6-5-9(13)8-4-3-7-14-11(8)10/h3-7H,13H2,1-2H3
• InChI Key： YHPWQMXPUIILLK-UHFFFAOYSA-N
• SMILES： S(C(N(C)C)=O)C1=CC=C(C2=CC=CN=C21)N

Computed Properties

• Exact Mass: 247.07793322g/mol
• Monoisotopic Mass: 247.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.5Ų

Additional information on S-(5-Aminoquinolin-8-yl) N,N-dimethylcarbamothioate

Comprehensive Overview of S-(5-Aminoquinolin-8-yl) N,N-dimethylcarbamothioate (CAS No. 2248327-70-8)

S-(5-Aminoquinolin-8-yl) N,N-dimethylcarbamothioate, with the CAS number 2248327-70-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the quinoline derivatives family, known for their diverse biological activities. The presence of both aminoquinoline and dimethylcarbamothioate moieties makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for quinoline-based compounds has surged due to their versatility in medicinal chemistry. S-(5-Aminoquinolin-8-yl) N,N-dimethylcarbamothioate stands out due to its unique thioester linkage, which enhances its stability and bioavailability. This feature is critical for drug delivery systems, a hot topic in 2024 as the pharmaceutical industry seeks more efficient ways to administer therapeutics. Additionally, its structural modularity allows for further derivatization, making it a valuable scaffold for high-throughput screening in drug development pipelines.

The compound’s synthetic route and mechanism of action are frequently searched topics in academic and industrial databases. Studies suggest that S-(5-Aminoquinolin-8-yl) N,N-dimethylcarbamothioate may interact with enzyme active sites or cellular receptors, though detailed pharmacological profiles are still under investigation. Its low toxicity profile in preliminary assays has also sparked interest in green chemistry applications, where sustainable synthesis methods are prioritized. This aligns with global efforts to reduce environmental impact in chemical manufacturing.

From an analytical perspective, CAS 2248327-70-8 is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for reproducibility in research. The compound’s solubility and stability under physiological conditions are also key parameters being evaluated, as they directly influence its applicability in in vivo studies.

In the context of AI-driven drug discovery, S-(5-Aminoquinolin-8-yl) N,N-dimethylcarbamothioate has been featured in computational studies predicting its binding affinity to target proteins. This intersection of cheminformatics and experimental validation reflects a broader trend toward precision medicine. Furthermore, its potential role in combination therapies against multifactorial diseases like neurodegenerative disorders is a growing area of exploration, addressing common search queries about novel treatment strategies.

To summarize, S-(5-Aminoquinolin-8-yl) N,N-dimethylcarbamothioate (CAS 2248327-70-8) exemplifies the innovation in modern chemical research. Its multifaceted properties bridge gaps between small-molecule therapeutics, material science, and sustainable chemistry, making it a compound of enduring relevance. As investigations continue, its applications are expected to expand, offering solutions to some of today’s most pressing scientific challenges.